2-(3,4-dimethoxyphenyl)-5-(4-nitrobenzyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-5-[(4-nitrophenyl)methyl]-2,3-dihydro-1,5-benzothiazepin-4-one
• InChI: InChI=1S/C24H22N2O5S/c1-30-20-12-9-17(13-21(20)31-2)23-14-24(27)25(19-5-3-4-6-22(19)32-23)15-16-7-10-18(11-8-16)26(28)29/h3-13,23H,14-15H2,1-2H3
• InChI Key: HSBFANWECRKQDF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2CC(=O)N(C3=CC=CC=C3S2)CC4=CC=C(C=C4)[N+](=O)[O-])OC
• Molecular Formula: C24H22N2O5S
• Molecular Weight: 450.5 g/mol

Description

The compound “2-(3,4-dimethoxyphenyl)-5-(4-nitrobenzyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one” is a complex organic molecule. It contains a benzo[b][1,4]thiazepin-4(5H)-one core, which is a type of heterocyclic compound. This core is substituted with a 3,4-dimethoxyphenyl group and a 4-nitrobenzyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple aromatic rings and functional groups. The 3,4-dimethoxyphenyl and 4-nitrobenzyl groups would likely contribute to the overall polarity of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The nitro group in the 4-nitrobenzyl substituent could potentially undergo reduction reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings would likely make it relatively non-polar and insoluble in water.

Scientific Research Applications

Nitroreductase-Responsive Drug Delivery Systems

The compound has been investigated for its potential in designing enzyme-responsive drug delivery systems (DDSs). Specifically, it is used in the development of polymeric micelles. Here’s how it works:

Selective Toxicity: TNP @DOX micelles exhibit significant toxicity against cancer cells while sparing normal cells.

Crystal Structure Studies

Apart from drug delivery applications, the compound has also been studied for its crystal structure. For example:

• Uncommon Crystal Motif : Researchers have reported on the molecular and crystal structure of a diastereomeric salt formed by the compound and a brucinium resolving agent. .

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. If it’s intended for use as a drug, studies could also focus on its pharmacological effects and toxicity.